Cas no 123926-55-6 (1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)-)

• Product Name: 1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)-
• CAS No: 123926-55-6
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 103957
• PubChem ID: 19744743
• Update Time: 2025-04-18

1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)-
• 1-Penten-4-yn-3-ol, 5-(1-methylcyclopropyl)- (9CI)
• 5-(1-methylcyclopropyl)pent-1-en-4-yn-3-ol
• SCHEMBL9454063
• 123926-55-6

• Inchi： 1S/C9H12O/c1-3-8(10)4-5-9(2)6-7-9/h3,8,10H,1,6-7H2,2H3
• InChI Key： UVMSQOZKBGQDDJ-UHFFFAOYSA-N
• SMILES： OC(C=C)C#CC1(C)CC1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23